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Compound of Interest

Compound Name: Rhodinyl propionate
CAS No.: 105-89-5
Cat. No.: B089866
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Executive Summary & Chemical Profile

Rhodinyl Propionate (CAS 105-89-5) is a terpenoid ester widely utilized in fragrance
formulations for its floral-fruity notes.[1][2][3] Beyond its olfactory properties, it exhibits
antimicrobial potential characteristic of lipophilic terpenes and propionic acid derivatives.
However, its high lipophilicity (LogP ~4.33) and volatility present significant challenges for
standard aqueous-based antimicrobial susceptibility testing (AST).

This guide outlines modified protocols derived from CLSI MO7 and ASTM E2315 standards,
specifically adapted to overcome phase separation and volatility issues. We utilize a Resazurin-
Enhanced Microdilution Assay (REMA) to provide distinct colorimetric endpoints in emulsified
systems where optical density (OD) readings are unreliable.
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Property Value Implication for Testing

3,7-dimethyl-7-octen-1-yl

IUPAC Name _ Target Molecule
propionate
Molecular Weight 212.33 g/mol Calculation of Molarity
- Insoluble in water; Soluble in Requires emulsification/solvent
Solubility
Ethanol, DMSO system
- Moderate (Vapor Pressure Requires sealed systems or
Volatility
~0.005 mmHg) vapor assays

Mechanism of Action (Postulated)

The antimicrobial activity of rhodinyl propionate is hypothesized to follow a dual-action
mechanism typical of terpenoid esters:

» Membrane Disruption (Terpenoid Moiety): The lipophilic rhodinyl tail integrates into the
bacterial phospholipid bilayer, increasing permeability and causing leakage of intracellular
ions (

).

e Intracellular Acidification (Propionate Moiety): Upon hydrolysis by bacterial esterases,
propionic acid is released, lowering cytosolic pH and disrupting metabolic enzymes.
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Figure 1: Postulated mechanism of action involving membrane permeabilization and
intracellular acidification.[1]

Pre-Analytical Preparation

Critical Control: Due to hydrophobicity, rhodinyl propionate will float on broth, causing false
negatives (bacteria grow in the aqueous phase below the oil).

Emulsification Strategy

Do not use simple mechanical shaking. Use a chemical solubilizer.
e Primary Solvent: Dimethyl Sulfoxide (DMSO) or Ethanol (95%).
o Surfactant: Tween 80 (Polysorbate 80).

Stock Solution Protocol:

e Weigh 100 mg of Rhodinyl Propionate.

e Dissolve in 1 mL DMSO (Concentration = 100 mg/mL).

e Add Tween 80 to the culture broth (Muller-Hinton Broth - MHB) to a final concentration of
0.5% (v/v). Note: Tween 80 >1% can inhibit some bacteria.

Inoculum Standardization
e Prepare a 0.5 McFarland standard (

CFU/mL) from fresh overnight culture.

e Dilute 1:100 in MHB to achieve a final testing concentration of

CFU/mL.
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Protocol A: Resazurin-Enhanced Microdilution
Assay (REMA)

Objective: Determine Minimum Inhibitory Concentration (MIC) in an opaque/emulsified system.
Standard Basis: Adapted from CLSI MO7-A10.

Reagents

Resazurin Solution: 0.015% (w/v) in sterile PBS. Filter sterilize.[4]

Cation-Adjusted Muller-Hinton Broth (CAMHB) with 0.5% Tween 80.[1]

Workflow

Plate Setup: Use a 96-well polypropylene plate (resistant to solvents).
Dispense Broth: Add 100 pL of CAMHB (+Tween) to columns 2-12.
Stock Addition: Add 200 pL of Rhodinyl Propionate stock (in CAMHB) to column 1.

Serial Dilution: Transfer 100 pL from column 1 to 2, mix, then 2 to 3... discard 100 pL from
column 10.

o Result: 2-fold dilution series.[4]
Controls (Critical):

o Column 11 (Growth Control): Broth + Inoculum + Solvent (DMSO/Tween) without
Rhodinyl Propionate. This validates that the solvent is not toxic.

o Column 12 (Sterility Control): Broth only.
Inoculation: Add 100 pL of standardized inoculum to wells 1-11.

Incubation: Seal with parafilm (prevent volatility loss) and incubate at 35°C + 2°C for 20-24
hours.

Development: Add 30 pL Resazurin solution to all wells. Incubate for 2—4 hours.
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Readout Interpretation

o Blue/Purple: No growth (Resazurin not reduced). MIC Endpoint.

e Pink/Colorless: Growth (Resazurin reduced to Resorufin by metabolically active cells).[5][6]
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Figure 2: Workflow for Resazurin-Enhanced Microdilution Assay.[1]

Protocol B: Time-Kill Kinetics

Objective: Determine if Rhodinyl Propionate is bacteriostatic or bactericidal. Standard Basis:
ASTM E2315.
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e Preparation: Prepare 10 mL of CAMHB containing Rhodinyl Propionate at 2x MIC
(determined in Protocol A).

¢ Inoculation: Inoculate with

CFU/mL.

e Sampling: Remove 100 L aliquots at T=0, 2, 4, 8, and 24 hours.

o Neutralization: Transfer aliquot immediately into 900 uL D/E Neutralizing Broth (to stop
antimicrobial action).

o Plating: Perform serial dilutions and plate on Tryptic Soy Agar.
e Calculation: Plot Log10 CFU/mL vs. Time.

o >3 Log reduction (99.9%) = Bactericidal.

o <3 Log reduction = Bacteriostatic.
Protocol C: Vapor Phase Inhibition (Optional)
Objective: Assess efficacy of volatile fractions (relevant for fragrance applications).
e Agar Prep: Inoculate an agar plate (surface spread) with the test organism.

o Application: Place a sterile filter paper disc soaked in Rhodinyl Propionate (10—-20 uL) on
the inside of the petri dish lid.

¢ Incubation: Invert the plate (lid on bottom) and seal with parafilm. Incubate for 24h.

o Readout: Measure the Zone of Inhibition (ZOI) on the agar surface caused by vapors
diffusing from the lid.

Data Reporting & Analysis

Validity Criteria:

o Growth Control: Must be Pink (Viable).
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Solvent Control: Must be Pink (Viable) — proves DMSO/Tween didn't kill the bacteria.

Sterility Control: Must be Blue (No growth).

Table 1: Example Data Recording Sheet

Well Conc. (mg/mL) Visual Color Interpretation

Al 5.00 Blue No Growth

A2 2.50 Blue No Growth (MIC)

A3 1.25 Pink Growth

1]

All 0 (Solvent Only) Pink Valid Assay

Al12 0 (Sterile) Blue Valid Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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